2,6-Difluorocinnamaldehyde
Overview
Description
2,6-Difluorocinnamaldehyde is a chemical compound with the molecular formula C9H6F2O and a molecular weight of 168.14 g/mol . It is used for research purposes and is not intended for human or veterinary use.
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code 1S/C9H6F2O/c10-8-4-1-5-9(11)7(8)3-2-6-12/h1-6H/b3-2+ . This compound belongs to the class of organic compounds known as cinnamaldehydes, which are compounds containing cinnamaldehyde, which consists of a cinnamyl group attached to an aldehyde group .
Scientific Research Applications
Organometallic Approaches
2,6-Difluorocinnamaldehyde derivatives can be synthesized using modern organometallic methods, demonstrating the versatility of this approach in producing a range of derivatives. This process involves regioselective displacements of fluorine and can create various 2,6-difluoropyridine derivatives (Schlosser & Rausis, 2004).
Synthesis of α-Methylcinnamaldehyde
α-Methylcinnamaldehyde, used in products like cosmetics and flavors, can be synthesized via Claisen-Schmidt condensation involving benzaldehyde and propanal. This synthesis uses supported solid bases as catalysts and demonstrates high selectivity and conversion rates (Wagh & Yadav, 2018).
Macrocyclization and Terpyridines
The synthesis of 2,6-dicinnamoylpyridines and related 4'-arylterpyridines involves condensing 2,6-diacetylpyridine and benzaldehydes. This process is key in the macrocyclization to form cyclosexipyridines, which can be used in various chemical applications (Masciello & Potvin, 2003).
Atmospheric Degradation Study
Research on the atmospheric degradation of 2-formylcinnamaldehyde with O3 and hydroxyl OH radicals offers insights into environmental interactions of similar compounds. This study helps understand the atmospheric implications and reaction mechanisms of these compounds (Thangamani, Shankar, Vijayakumar, & Kolandaivel, 2016).
Intramolecular Cyclization Studies
2-Hydroxycinnamaldehydes undergo intramolecular cyclization, influenced by substituents. This reaction is vital for understanding the chemical behavior and potential applications of cinnamaldehyde derivatives (Chunaev, Przhiyalgovskaya, & Kurkovskaya, 1988).
Chiral Synthesis and Ligand Formation
Chiral synthesis involving 2,6-diacylpyridines and their conversion to C(2)-symmetric diols and bis-homoallylic alcohols leads to the creation of pyridino and thiopheno-18-crown-6 ligands. This process is crucial for developing new chiral compounds for various applications (Chen, Brown, & Ramachandran, 1999).
Safety and Hazards
2,6-Difluorocinnamaldehyde is classified as a skin irritant (Category 2, H315), a skin sensitizer (Category 1, 1A, 1B, H317), an eye irritant (Category 2A, H319), and may cause respiratory irritation (Category 3, H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, washing hands thoroughly after handling, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
(E)-3-(2,6-difluorophenyl)prop-2-enal |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F2O/c10-8-4-1-5-9(11)7(8)3-2-6-12/h1-6H/b3-2+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABQCTYYKKNJKPK-NSCUHMNNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C=CC=O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C(=C1)F)/C=C/C=O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80575645 |
Source
|
| Record name | (2E)-3-(2,6-Difluorophenyl)prop-2-enal | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80575645 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
117338-43-9 |
Source
|
| Record name | (2E)-3-(2,6-Difluorophenyl)prop-2-enal | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80575645 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 117338-43-9 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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